Cas no 1394291-45-2 (1-Bromo-3-fluoro-2-methoxy-5-methylbenzene)

1-Bromo-3-fluoro-2-methoxy-5-methylbenzene structure
1394291-45-2 structure
Product Name:1-Bromo-3-fluoro-2-methoxy-5-methylbenzene
CAS No:1394291-45-2
MF:C8H8BrFO
MW:219.050925254822
CID:4764283
Update Time:2023-08-15

1-Bromo-3-fluoro-2-methoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-3-fluoro-2-methoxy-5-methylbenzene
    • Z1244
    • Inchi: 1S/C8H8BrFO/c1-5-3-6(9)8(11-2)7(10)4-5/h3-4H,1-2H3
    • InChI Key: RYLULHNQORYBDT-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=C(C=1OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • XLogP3: 3
  • Topological Polar Surface Area: 9.2

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